1-(3,4-dihydroquinolin-1(2H)-yl)-2-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone oxalate

• IUPAC Name: 1-(3,4-dihydro-2H-quinolin-1-yl)-2-[3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]ethanone;oxalic acid
• InChI: InChI=1S/C20H20N4O3.C2H2O4/c25-18(24-9-3-6-14-5-1-2-7-16(14)24)13-23-11-15(12-23)20-21-19(22-27-20)17-8-4-10-26-17;3-1(4)2(5)6/h1-2,4-5,7-8,10,15H,3,6,9,11-13H2;(H,3,4)(H,5,6)
• InChI Key: VJORPJZGXAEQNP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)C(=O)CN3CC(C3)C4=NC(=NO4)C5=CC=CO5.C(=O)(C(=O)O)O
• Molecular Formula: C22H22N4O7
• Molecular Weight: 454.4 g/mol

Description

1-(3,4-dihydroquinolin-1(2H)-yl)-2-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone oxalate is a useful research compound. Its molecular formula is C22H22N4O7 and its molecular weight is 454.439. The purity is usually 95%.
BenchChem offers high-quality 1-(3,4-dihydroquinolin-1(2H)-yl)-2-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone oxalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3,4-dihydroquinolin-1(2H)-yl)-2-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone oxalate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Photochemistry

Photochemical Reactions : The study of photochemical reactions of heterocyclic compounds, such as the interaction between 1,3,4-oxadiazoles and furan, provides insights into novel photo-induced acylation pathways. These reactions, studied in compounds similar to the one , offer valuable information for the development of new synthetic methods and materials with potential applications in light-sensitive technologies (Tsuge, Oe, & Tashiro, 1973).

Biological Activity

Antimicrobial Properties : Research on compounds containing heterocyclic rings, such as 1,3,4-oxadiazole and furan derivatives, demonstrates significant antimicrobial activity. These studies underline the therapeutic potential of heterocyclic compounds in addressing bacterial infections, highlighting their relevance in the development of new antibiotics (Desai & Dodiya, 2014).

Synthetic Methods and Chemical Interactions

Synthetic Approaches : The development of synthetic methodologies for heterocyclic compounds, including oxadiazole or furan-containing structures, is crucial for advancing chemical synthesis. These methods enable the creation of complex molecules with potential applications in various fields, from material science to pharmaceuticals (Martins et al., 2009).